Cas no 68703-78-6 (2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(2-chlorophenyl)-3-oxobutyramide])

2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(2-chlorophenyl)-3-oxobutyramide] structure
68703-78-6 structure
Product Name:2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(2-chlorophenyl)-3-oxobutyramide]
CAS No:68703-78-6
MF:C34H30Cl2N6O6
MW:689.544605731964
CID:971863
PubChem ID:44149996
Update Time:2025-04-19

2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(2-chlorophenyl)-3-oxobutyramide] Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(2-chlorophenyl)-3-oxobutyramide]
    • 68703-78-6
    • EINECS 272-098-5
    • Butanamide, 2,2'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(N-(chlorophenyl)-3-oxo-
    • 72845-99-9
    • Butanamide, 2,2'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo)bis(N-(chlorophenyl)-3-oxo-
    • Butanamide, 2,2'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(chlorophenyl)-3-oxo-
    • DTXSID80988397
    • 2,2'-((3,3'-Dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(N-(2-chlorophenyl)-3-oxobutyramide)
    • 2,2'-[(3,3'-Dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl)]bis[N-(2-chlorophenyl)-3-oxobutanimidic acid]
    • NS00061656
    • Butanamide, 2,2'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(N-(chlorophenyl)-3-oxo-
    • JDEPQIDGFSCDMA-UHFFFAOYSA-N
    • Inchi: 1S/C34H30Cl2N6O6/c1-19(43)31(33(45)37-25-11-7-5-9-23(25)35)41-39-27-15-13-21(17-29(27)47-3)22-14-16-28(30(18-22)48-4)40-42-32(20(2)44)34(46)38-26-12-8-6-10-24(26)36/h5-18,31-32H,1-4H3,(H,37,45)(H,38,46)/b41-39+,42-40+
    • InChI Key: JDEPQIDGFSCDMA-LMXNTIJMSA-N
    • SMILES: ClC1C=CC=CC=1NC(C(C(C)=O)/N=N/C1C=CC(=CC=1OC)C1C=CC(=C(C=1)OC)/N=N/C(C(C)=O)C(NC1C=CC=CC=1Cl)=O)=O

Computed Properties

  • Exact Mass: 688.1603881g/mol
  • Monoisotopic Mass: 688.1603881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 13
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 160Ų
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